4-{[(4-Bromo-2-isopropylphenoxy)acetyl]amino}benzamide

• Molecular Formula: C18H19BrN2O3
• Molecular Weight: 391.3 g/mol
• IUPAC Name: 4-[[2-(4-bromo-2-propan-2-ylphenoxy)acetyl]amino]benzamide
• InChI: InChI=1S/C18H19BrN2O3/c1-11(2)15-9-13(19)5-8-16(15)24-10-17(22)21-14-6-3-12(4-7-14)18(20)23/h3-9,11H,10H2,1-2H3,(H2,20,23)(H,21,22)
• InChI Key: CQDZRIVLLJSWHC-UHFFFAOYSA-N
• SMILES: CC(C)C1=C(C=CC(=C1)Br)OCC(=O)NC2=CC=C(C=C2)C(=O)N

Description

4-{[(4-Bromo-2-isopropylphenoxy)acetyl]amino}benzamide, also known as BI-7273, is a small molecule inhibitor that has been extensively studied for its potential therapeutic applications. This compound has been found to inhibit the activity of bromodomain and extra-terminal (BET) proteins, which are involved in the regulation of gene expression.

Mechanism of Action

4-{[(4-Bromo-2-isopropylphenoxy)acetyl]amino}benzamide inhibits the activity of BET proteins by binding to a specific pocket on the protein surface. This binding prevents the protein from interacting with chromatin, which is necessary for the regulation of gene expression. By inhibiting BET proteins, 4-{[(4-Bromo-2-isopropylphenoxy)acetyl]amino}benzamide can alter the expression of genes that are involved in disease processes.
Biochemical and Physiological Effects
4-{[(4-Bromo-2-isopropylphenoxy)acetyl]amino}benzamide has been found to have a variety of biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells in vitro and in vivo. It has also been found to reduce inflammation in animal models of disease. Additionally, 4-{[(4-Bromo-2-isopropylphenoxy)acetyl]amino}benzamide has been shown to have cardioprotective effects in animal models of cardiovascular disease.

Advantages and Limitations for Lab Experiments

One advantage of using 4-{[(4-Bromo-2-isopropylphenoxy)acetyl]amino}benzamide in lab experiments is that it is a small molecule inhibitor, which makes it easier to study than larger proteins. Additionally, 4-{[(4-Bromo-2-isopropylphenoxy)acetyl]amino}benzamide has been extensively studied, so there is a large body of literature on its properties and effects. However, one limitation of using 4-{[(4-Bromo-2-isopropylphenoxy)acetyl]amino}benzamide is that it is not specific to a single BET protein, so it may have off-target effects.

Future Directions

There are many potential future directions for research on 4-{[(4-Bromo-2-isopropylphenoxy)acetyl]amino}benzamide. One area of interest is the development of more specific BET protein inhibitors that can target individual proteins. Additionally, 4-{[(4-Bromo-2-isopropylphenoxy)acetyl]amino}benzamide may have potential as a treatment for other diseases beyond cancer, inflammation, and cardiovascular disease. Further research is needed to fully understand the potential of 4-{[(4-Bromo-2-isopropylphenoxy)acetyl]amino}benzamide as a therapeutic agent.
Conclusion
In conclusion, 4-{[(4-Bromo-2-isopropylphenoxy)acetyl]amino}benzamide is a small molecule inhibitor that has been extensively studied for its potential therapeutic applications. It inhibits the activity of BET proteins, which are involved in the regulation of gene expression. 4-{[(4-Bromo-2-isopropylphenoxy)acetyl]amino}benzamide has shown promise as a potential treatment for cancer, inflammation, and cardiovascular disease. Further research is needed to fully understand the potential of 4-{[(4-Bromo-2-isopropylphenoxy)acetyl]amino}benzamide as a therapeutic agent.

Synthesis Methods

The synthesis of 4-{[(4-Bromo-2-isopropylphenoxy)acetyl]amino}benzamide involves a series of chemical reactions that lead to the formation of the final compound. The starting material for the synthesis is 4-bromo-2-isopropylphenol, which is reacted with acetic anhydride to form 4-bromo-2-isopropylphenyl acetate. This intermediate is then reacted with 4-aminobenzamide in the presence of a catalyst to form 4-{[(4-Bromo-2-isopropylphenoxy)acetyl]amino}benzamide.

Scientific Research Applications

4-{[(4-Bromo-2-isopropylphenoxy)acetyl]amino}benzamide has been extensively studied for its potential therapeutic applications. It has been found to inhibit the activity of BET proteins, which are involved in the regulation of gene expression. BET proteins have been implicated in a variety of diseases, including cancer, inflammation, and cardiovascular disease. 4-{[(4-Bromo-2-isopropylphenoxy)acetyl]amino}benzamide has shown promise as a potential treatment for these diseases.